Cas no 2171876-67-6 (10-tert-butyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 10-tert-butyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2171876-67-6
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6455627
• PubChem ID: 165522158
• Update Time: 2025-07-08

10-tert-butyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 10-tert-butyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• 10-tert-butyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
• EN300-1278868
• 2171876-67-6

• Inchi： 1S/C16H29NO/c1-14(2,3)13-5-9-16(10-6-13)17-11-15(12-18-16)7-4-8-15/h13,17H,4-12H2,1-3H3
• InChI Key： ONSQSTWCNWFCOE-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCC(C(C)(C)C)CC3)CCC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-tert-butyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

10-Tert-butyl-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane: A Comprehensive Overview

10-Tert-butyl-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane, also known by its CAS number CAS No. 2171876-67-6, is a complex organic compound with a unique structural arrangement that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined at a single atom, typically oxygen or nitrogen in this case. The compound's structure is defined by its spiro arrangement, with a tert-butyl group attached at the 10th position, an oxygen atom at the 6th position, and a nitrogen atom at the 13th position, creating a highly functionalized molecule.

The synthesis of 10-Tert-butyl-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and the use of transition metal catalysts have enabled more efficient syntheses of such complex molecules, reducing production costs and improving yields. The compound's synthesis is often carried out in a stepwise manner, starting from simpler precursors and gradually building up the molecular complexity through strategic functional group transformations.

CAS No. 2171876-67-6 exhibits interesting physical and chemical properties due to its spiro structure and functional groups. The presence of the tert-butyl group imparts steric hindrance, which can influence the molecule's reactivity and solubility properties. The oxygen and nitrogen atoms in the spiro positions contribute to hydrogen bonding capabilities, making this compound potentially useful in applications requiring controlled release mechanisms or as intermediates in drug delivery systems.

In terms of applications, 10-Tert-butyl-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane has shown promise in the field of medicinal chemistry as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, making it a candidate for designing molecules with specific pharmacological activities. Recent studies have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its role in drug discovery efforts.

The compound's stability under different environmental conditions is another area of interest for researchers. Studies have shown that CAS No. 2171876-67-6 exhibits good thermal stability up to moderate temperatures, making it suitable for use in processes that require heat resistance without significant degradation. Additionally, its resistance to hydrolysis under physiological conditions suggests potential applications in bio-related fields where durability is crucial.

In conclusion, 10-Tert-butyl-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane (CAS No. 2171876-67-6) represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across chemistry and related disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be an area of active investigation for scientists worldwide.